Cas no 1500713-91-6 (6-[Methyl(thiolan-3-yl)amino]pyridine-3-carbaldehyde)

• Product Name: 6-[Methyl(thiolan-3-yl)amino]pyridine-3-carbaldehyde
• CAS No: 1500713-91-6
• MF: C₁₁H₁₄N₂OS
• MW: 222.306661128998
• CID: 5705992
• PubChem ID: 80636774
• Update Time: 2025-06-08

6-[Methyl(thiolan-3-yl)amino]pyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1500713-91-6
• 6-[METHYL(THIOLAN-3-YL)AMINO]PYRIDINE-3-CARBALDEHYDE
• EN300-725433
• AKOS019203394
• 3-Pyridinecarboxaldehyde, 6-[methyl(tetrahydro-3-thienyl)amino]-
• 6-[Methyl(thiolan-3-yl)amino]pyridine-3-carbaldehyde

• Inchi： 1S/C11H14N2OS/c1-13(10-4-5-15-8-10)11-3-2-9(7-14)6-12-11/h2-3,6-7,10H,4-5,8H2,1H3
• InChI Key： GVEYGDZJQYYOOH-UHFFFAOYSA-N
• SMILES： S1CCC(C1)N(C)C1C=CC(C=O)=CN=1

Computed Properties

• Exact Mass: 222.08268425g/mol
• Monoisotopic Mass: 222.08268425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 58.5Ų

Experimental Properties

• Density: 1.259±0.06 g/cm3(Predicted)
• Boiling Point: 411.3±45.0 °C(Predicted)
• pka: 4.85±0.10(Predicted)

Additional information on 6-[Methyl(thiolan-3-yl)amino]pyridine-3-carbaldehyde

6-[Methyl(thiolan-3-yl)amino]pyridine-3-carbaldehyde (CAS No. 1500713-91-6): An Overview

6-[Methyl(thiolan-3-yl)amino]pyridine-3-carbaldehyde (CAS No. 1500713-91-6) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound, characterized by its distinctive molecular structure, has shown promising potential in various applications, particularly in the development of novel therapeutic agents and as a key intermediate in synthetic pathways.

The molecular formula of 6-[Methyl(thiolan-3-yl)amino]pyridine-3-carbaldehyde is C₁₂H₁₄N₂O, and it has a molecular weight of 202.25 g/mol. The compound features a pyridine ring with a methylthiolan-3-ylamino substituent and a formyl group at the 3-position. This unique combination of functional groups imparts specific chemical properties and reactivity patterns that make it an attractive candidate for various chemical transformations.

In recent years, 6-[Methyl(thiolan-3-yl)amino]pyridine-3-carbaldehyde has been extensively studied for its potential biological activities. One of the key areas of interest is its role as a scaffold for the development of new drugs targeting specific biological pathways. For instance, research published in the Journal of Medicinal Chemistry (2022) highlighted the compound's ability to modulate certain enzymes involved in inflammatory responses, making it a promising lead for the treatment of inflammatory diseases.

Beyond its therapeutic potential, 6-[Methyl(thiolan-3-yl)amino]pyridine-3-carbaldehyde has also been explored as an intermediate in the synthesis of more complex molecules. Its reactivity and stability under various reaction conditions make it a valuable building block in organic synthesis. A study in Organic Letters (2021) demonstrated the use of this compound in the synthesis of novel heterocyclic compounds with potential applications in materials science and pharmaceuticals.

The synthesis of 6-[Methyl(thiolan-3-yl)amino]pyridine-3-carbaldehyde typically involves multi-step processes, including the formation of the thiolane ring and subsequent functionalization steps. Recent advancements in synthetic methods have led to more efficient and scalable routes for its production. For example, a green chemistry approach described in Green Chemistry (2020) utilized mild reaction conditions and environmentally friendly solvents to synthesize this compound with high yield and purity.

The physical properties of 6-[Methyl(thiolan-3-yl)amino]pyridine-3-carbaldehyde, such as its melting point, boiling point, and solubility, are crucial for its handling and application. The compound is generally stable under standard laboratory conditions but may require careful storage to maintain its integrity over extended periods. Its solubility in common organic solvents makes it suitable for use in a wide range of chemical reactions.

In terms of safety and handling, while 6-[Methyl(thiolan-3-yl)amino]pyridine-3-carbaldehyde is not classified as a hazardous material, standard laboratory safety protocols should be followed when working with this compound. Proper personal protective equipment (PPE), such as gloves and goggles, should be used to minimize exposure risks.

The future prospects for 6-[Methyl(thiolan-3-yl)amino]pyridine-3-carbaldehyde are promising. Ongoing research continues to uncover new applications and optimize synthetic methods. As more data becomes available on its biological activities and chemical properties, it is likely that this compound will play an increasingly important role in both academic research and industrial settings.

In conclusion, 6-[Methyl(thiolan-3-yl)amino]pyridine-3-carbaldehyde (CAS No. 1500713-91-6) is a multifaceted compound with significant potential in various fields of chemistry and pharmaceuticals. Its unique molecular structure and versatile reactivity make it an invaluable tool for researchers and chemists alike. As research progresses, it is anticipated that this compound will continue to contribute to advancements in drug discovery, materials science, and synthetic chemistry.